Cas no 54483-22-6 (2H-Cyclopenta[b]furan-2-one,3,3a,6,6a-tetrahydro-, (3aS,6aR)-)

• Product Name: 2H-Cyclopenta[b]furan-2-one,3,3a,6,6a-tetrahydro-, (3aS,6aR)-
• CAS No: 54483-22-6
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 381048
• PubChem ID: 11073412
• Update Time: 2025-04-19

2H-Cyclopenta[b]furan-2-one,3,3a,6,6a-tetrahydro-, (3aS,6aR)- Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]furan-2-one,3,3a,6,6a-tetrahydro-, (3aS,6aR)-
• (1R,5S)-2-OXABICYCLO(3.3.0)OCT-6-EN- 3-ONE
• (1R,5S)-2-Oxabicyclo[3.3.0]oct-6-en-3-one
• (+)-(3aR,6aS)-3,3a,6,6a-tetrahydro-2H-cyclopenta< b> furan-2-on
• (+)-CIS-2-OXABICYCLO[3.3.0]OCT-6-EN-3-ONE
• (3aS,6aR)-3,3a,6,6a-tetrahydro-2H-cyclopenta< b> furan-2-one
• (cis)-2-octylcyclopropanoctanoic acid
• 2-octyl-cyclopropaneoctanoic acid
• AC1L4O99
• CHEMB
• cis-2-octylcyclopropanoctanoic acid
• cis-8-(2-octylcyclopropyl) octanoic acid
• cis-8-(2'-octylcyclopropyl)octanoic acid
• cis-8-(2-octylcyclopropyl)-octanoic acid
• CTK1H0690
• Dihydrosterculic acid
• SureCN1631151
• (1R,5S)-(+)-2-Oxabicyclo[3.3.0]oct-6-en-3-one
• CHEMBL452408
• AC-28169
• AKOS006238073
• (3as,6ar)-3,3a,6,6a-tetrahydro-2h-cyclo-penta[b]furan-2-one
• J-650325
• 26054-46-6
• DTXSID00969663
• (3aS,6aR)-2H,3H,3aH,6H,6aH-cyclopenta[b]furan-2-one
• (3aS, 6aR)-3, 3a, 6, 6a-tetrahydro-2H-cyclopenta[b]furan-2-one
• (+)-(1R,5S)-2-Oxabicyclo[3.3.0]oct-6-en-3-one
• (3aS,6aR)-3,3a,6,6a-Tetrahydro-2H-cyclopenta[b]furan-2-one
• (3aS,6aR)-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one
• SCHEMBL3910871
• RYBPGUMSFWGGLP-PHDIDXHHSA-N
• (1R,5S)-oxabicyclooctenone
• 54483-22-6

• Inchi： 1S/C7H8O2/c8-7-4-5-2-1-3-6(5)9-7/h1-2,5-6H,3-4H2/t5-,6-/m1/s1
• InChI Key： RYBPGUMSFWGGLP-PHDIDXHHSA-N
• SMILES： O1C(C[C@H]2C=CC[C@@H]12)=O

Computed Properties

• Exact Mass: 124.052429494g/mol
• Monoisotopic Mass: 124.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Brown crystals
• Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 44.5-45.5 ºC (ethyl ether hexane )
• Boiling Point: 263.1±39.0 ºC (760 Torr),
• Flash Point: 104.0±24.5 ºC,
• Refractive Index: 1.4906 (estimate)
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• Solubility: Not available

2H-Cyclopenta[b]furan-2-one,3,3a,6,6a-tetrahydro-, (3aS,6aR)- Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones